Cas no 446852-20-6 (3-(2-Morpholin-4-yl-acetylamino)-benzoicacid)

• Product Name: 3-(2-Morpholin-4-yl-acetylamino)-benzoicacid
• CAS No: 446852-20-6
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD01170920
• CID: 3078489
• PubChem ID: 1078095
• Update Time: 2025-06-12

3-(2-Morpholin-4-yl-acetylamino)-benzoicacid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Morpholin-4-yl-acetylamino)-benzoic acid
• SR-01000362390-1
• BAS 05152583
• 3-(2-morpholinoacetamido) benzoic acid
• 3-(2-Morpholinoacetamido)benzoic acid
• SR-01000362390
• CHEMBL4776085
• 446852-20-6
• 3-[2-(morpholin-4-yl)acetamido]benzoic acid
• 3-(2-Morpholinoacetamido)benzoicacid
• 3-[(2-morpholin-4-ylacetyl)amino]benzoic acid
• AKOS000535678
• 3-(2-Morpholin-4-yl-acetylamino)-benzoicacid

• MDL： MFCD01170920
• Inchi： 1S/C13H16N2O4/c16-12(9-15-4-6-19-7-5-15)14-11-3-1-2-10(8-11)13(17)18/h1-3,8H,4-7,9H2,(H,14,16)(H,17,18)
• InChI Key： IWKYZVAJVHQZDJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC(NC2C=CC=C(C(=O)O)C=2)=O)CC1

Computed Properties

• Exact Mass: 264.11100700Da
• Monoisotopic Mass: 264.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 78.9Ų

3-(2-Morpholin-4-yl-acetylamino)-benzoicacid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-(2-Morpholin-4-yl-acetylamino)-benzoicacid

Introduction to 3-(2-Morpholin-4-yl-acetylamino)-benzoic Acid (CAS No. 446852-20-6)

3-(2-Morpholin-4-yl-acetylamino)-benzoic acid (CAS No. 446852-20-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Morpholinylacetylamino benzoic acid, is characterized by its unique structural features, which include a morpholine ring and an acetylamino group attached to a benzoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of 3-(2-Morpholin-4-yl-acetylamino)-benzoic acid can be represented as C₁₃H₁₅N₃O₃. The compound's molecular weight is approximately 265.27 g/mol, and it exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). These properties make it suitable for various biochemical assays and in vitro studies.

In recent years, the interest in 3-(2-Morpholin-4-yl-acetylamino)-benzoic acid has been driven by its potential as a lead compound for the development of novel drugs. Research has shown that this compound possesses several pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These activities are attributed to its ability to modulate various biological pathways and targets.

Anti-Inflammatory Properties: Studies have demonstrated that 3-(2-Morpholin-4-yl-acetylamino)-benzoic acid exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-Cancer Properties: Research has also highlighted the anti-cancer potential of 3-(2-Morpholin-4-yl-acetylamino)-benzoic acid. It has been shown to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Neuroprotective Effects: In addition to its anti-inflammatory and anti-cancer properties, 3-(2-Morpholin-4-yl-acetylamino)-benzoic acid has been found to exhibit neuroprotective effects. Studies have shown that it can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta plaques, which are associated with Alzheimer's disease. This makes it a potential therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 3-(2-Morpholin-4-yl-acetylamino)-benzoic acid have also been investigated. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity.

In conclusion, 3-(2-Morpholin-4-yl-acetylamino)-benzoic acid (CAS No. 446852-20-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and pharmacological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.